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acid, beta1,beta4-dihydroxy-

Cat. No.: B1630553 Get Quote

Proper Disposal of 1,4-
Piperazinedipropanesulfonic Acid (PIPPS)
Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the safe disposal of 1,4-

Piperazinedipropanesulfonic acid (CAS: 5625-56-9), commonly known as PIPPS. The

information is intended for researchers, scientists, and drug development professionals to

ensure safe handling and disposal in a laboratory setting. Currently, no specific data has been

found for the disposal of beta1,beta4-dihydroxy-1,4-piperazinedipropanesulfonic acid;

therefore, it is recommended to handle it with the same precautions as the parent compound,

PIPPS, pending further information.

According to multiple safety data sheets (SDS), 1,4-Piperazinedipropanesulfonic acid is not

classified as a hazardous substance under Regulation (EC) No 1272/2008.[1][2] However,

standard laboratory best practices for chemical waste disposal should be followed.

Key Physical and Chemical Properties
A summary of the key physical and chemical properties of PIPPS relevant to its disposal is

provided in the table below.
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Property Value

Molecular Formula C10H22N2O6S2

Molecular Weight 330.42 g/mol

Appearance White solid

Storage Temperature +2°C to +8°C

pKa
pKa1 = 3.73 and pKa2 = 7.96 (at 100 mM,

25°C)

Step-by-Step Disposal Procedures
1. Solid Waste Disposal:

Collection: Collect dry, unused PIPPS powder and place it in a clearly labeled, sealed

container.

Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips, that

are contaminated with solid PIPPS should also be collected in a designated, sealed waste

container.

Disposal: Dispose of the sealed containers as non-hazardous solid chemical waste, in

accordance with local, state, and federal regulations. Consult your institution's environmental

health and safety (EHS) office for specific guidelines.

2. Solution Waste Disposal:

Small Quantities: For small quantities of dilute aqueous solutions of PIPPS, neutralization

may be an option. However, always check with your local regulations before disposing of any

chemical down the drain.[3][4][5]

Neutralization (if permitted):

Dilute the PIPPS solution with a large volume of water (at least 100 parts water to 1 part

chemical solution).[3]
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Slowly add a dilute solution of a base (e.g., sodium hydroxide) while stirring and

monitoring the pH.

Adjust the pH to a neutral range (typically between 6 and 8).

Once neutralized, the solution may be flushed down the drain with copious amounts of

water, if permitted by local regulations.

Large Quantities or if Drain Disposal is Prohibited:

Collect all solutions containing PIPPS in a designated, properly labeled waste container.

The container should be compatible with aqueous solutions.

Arrange for pickup and disposal by a licensed chemical waste disposal company.

3. Accidental Spills:

In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: For large spills, evacuate the immediate area and ensure adequate

ventilation.[1][6]

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

goggles, and a lab coat. For large spills or if dust is generated, respiratory protection may be

necessary.[6]

Containment: Cover drains to prevent the material from entering the sewer system.[6]

Clean-up:

Solid Spills: Carefully sweep or scoop up the dry material. Avoid generating dust.[6][7]

Place the collected material into a sealed container for disposal.

Liquid Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it

into a sealed container for disposal.

Decontamination: Clean the affected area thoroughly with soap and water.[8]
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Disposal: Dispose of all contaminated materials as chemical waste according to the

procedures outlined above.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1,4-

Piperazinedipropanesulfonic acid.

Disposal Workflow for 1,4-Piperazinedipropanesulfonic Acid
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Click to download full resolution via product page

Disposal Workflow for PIPPS

Disclaimer: This information is intended as a guide and should not replace the specific

protocols and regulations of your institution. Always consult your organization's Environmental

Health and Safety (EHS) department for detailed instructions on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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